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Compound of Interest

Compound Name: 2-(2-Aminoethoxy)benzamide

Cat. No.: B1287420

Disclaimer: A specific Safety Data Sheet (SDS) for 2-(2-Aminoethoxy)benzamide could not be
located. The following disposal procedures are based on best practices for laboratory chemical
waste management and safety information for structurally similar compounds. It is imperative to
consult with your institution's Environmental Health and Safety (EHS) department for specific
guidance and to ensure compliance with all local, state, and federal regulations.

The proper disposal of laboratory chemicals is a critical aspect of ensuring the safety of
personnel and protecting the environment. For 2-(2-Aminoethoxy)benzamide, a cautious
approach should be adopted, treating it as a hazardous chemical waste. This guide provides
essential information and a procedural workflow for its safe handling and disposal.

Hazard Profile of Structurally Similar Compounds

To best assess the potential hazards of 2-(2-Aminoethoxy)benzamide, data from analogous
compounds are summarized below. This information underscores the importance of handling
this chemical with care.
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] Disposal
Compound CAS Number Primary Hazards .
Recommendations
) Dispose of
Harmful if swallowed, ]
. _ contents/container to
Benzamide 55-21-0 Suspected of causing
) an approved waste
genetic defects.[1][2] _
disposal plant.[2]
Dispose of
) ) contents/container to
2-Aminobenzamide 88-68-6 Causes eye burns.[3]
an approved waste
disposal plant.[3]
Harmful by inhalation )
) Contact a licensed
) ) and if swallowed, ]
p-Aminobenzamide 2835-68-9 o professional waste
Irritating to eyes and ] )
) disposal service.[4]
skin.[4]
Causes skin irritation, Dispose of
2- Causes serious eye contents/container to
2454-39-9

Aminothiobenzamide

irritation, May cause

respiratory irritation.[5]

an approved waste

disposal plant.[5]

Step-by-Step Disposal Protocol

This protocol outlines the necessary steps for the safe disposal of 2-(2-
Aminoethoxy)benzamide from the laboratory setting.

1. Personal Protective Equipment (PPE):
» Before handling the chemical, ensure you are wearing appropriate PPE.
e Required PPE:

o Safety goggles or face shield.

o Chemical-resistant gloves (e.g., nitrile).

o Laboratory coat.
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. Waste Identification and Segregation:

Treat all 2-(2-Aminoethoxy)benzamide waste, including unused product, contaminated
materials (e.g., weigh boats, pipette tips), and spill cleanup debris, as hazardous chemical
waste.[6]

Do not mix this waste with other waste streams unless explicitly permitted by your
institution's EHS guidelines.[7][8]

. Waste Collection and Containerization:
Collect solid waste in a clearly labeled, sealable, and chemically compatible container.[9]

If the waste is in a solution, collect it in a labeled, leak-proof container. Avoid mixing with
incompatible solvents.

The container must be labeled with "Hazardous Waste" and the full chemical name: "2-(2-
Aminoethoxy)benzamide".[9]

. Storage of Chemical Waste:
Store the waste container in a designated satellite accumulation area within the laboratory.[9]
The storage area should be secure, well-ventilated, and away from general laboratory traffic.
Ensure the container is kept closed except when adding waste.[6][9]

. Arranging for Disposal:
Contact your institution's EHS department to schedule a pickup for the hazardous waste.
Do not attempt to dispose of the chemical down the drain or in the regular trash.[4]
Follow all institutional procedures for waste manifest and pickup.

. Spill Management:

In the event of a spill, avoid creating dust.[4]
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o For small spills, carefully sweep the solid material into a designated waste container.[5]

o Clean the spill area with an appropriate solvent (consult your lab's standard operating
procedures) and collect the cleaning materials as hazardous waste.

o For large spills, evacuate the area and contact your institution's emergency response team.
7. Empty Container Disposal:

e An empty container that held 2-(2-Aminoethoxy)benzamide may still be considered
hazardous.[8]

 Triple rinse the container with a suitable solvent.[6]
e Collect the rinsate as hazardous waste.[6][8]

» After thorough cleaning and removal or defacing of the original label, the container may be
disposed of as non-hazardous waste, in accordance with institutional policy.[6]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of 2-(2-Aminoethoxy)benzamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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